N-((5-benzoylthiophen-2-yl)methyl)-4-methylthiophene-2-carboxamide
Overview
Description
Synthesis Analysis
The synthesis of similar compounds has been described in the literature. For instance, a study describes the synthesis of novel N-(5-(arylcarbonyl)thiazol-2-yl)amides and N-(5-(arylcarbonyl)thiophen-2-yl)amides as potent RORγt inhibitors . Another study describes a facile and convenient synthesis of bis-heterocyclic systems incorporating a thieno-[2,3-b]thiophene moiety .Molecular Structure Analysis
The molecular structure of similar compounds has been analyzed in several studies. For instance, a study describes the structure of N-[(5-benzoylthiophen-2-yl)methyl]-4-(4-methoxyphenyl)oxane-4-carboxamide, which contains a total of 59 bonds, including 34 non-H bonds, 19 multiple bonds, 7 rotatable bonds, 2 double bonds, 17 aromatic bonds, 1 five-membered ring, 3 six-membered rings, 1 secondary amide (aliphatic), 1 ketone (aromatic), 1 ether (aliphatic), and 1 ether .Chemical Reactions Analysis
The chemical reactions involving similar compounds have been described in the literature. For instance, a study describes the synthesis and therapeutic potential of imidazole-containing compounds .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been analyzed in several studies. For instance, a study describes the optoelectronic processes in covalent organic frameworks . Another study mentions that N-((5-benzoylthiophen-2-yl)methyl)-2-(methylthio)benzamide has a molecular weight of 367.48.Scientific Research Applications
Fungicidal Activity
The compound’s structure, which combines a nitrogen-containing heterocycle (nicotinic acid) with a sulfur-containing heterocycle (thiophene), contributes to its fungicidal properties . In vivo bioassays against cucumber downy mildew (CDM) demonstrated that specific derivatives of this compound exhibited excellent fungicidal activities. Notably, compounds 4a and 4f displayed superior efficacy compared to commercial fungicides. Further structural optimization and development are warranted for practical use in crop protection.
Medicinal Chemistry and Drug Discovery
Thiophene derivatives have fascinated scientists due to their potential as biologically active compounds . Researchers may explore modifications of this compound to enhance its pharmacological properties. Its unique structure could serve as a scaffold for designing novel drugs targeting specific diseases.
Future Directions
The future directions of research involving similar compounds have been discussed in the literature. For instance, a study describes the synthesis of new thieno[2,3-b]-thiophene derivatives and their potential applications . Another study mentions that N-((5-benzoylthiophen-2-yl)methyl)-2-(methylthio)benzamide is a versatile material used in diverse scientific research.
properties
IUPAC Name |
N-[(5-benzoylthiophen-2-yl)methyl]-4-methylthiophene-2-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15NO2S2/c1-12-9-16(22-11-12)18(21)19-10-14-7-8-15(23-14)17(20)13-5-3-2-4-6-13/h2-9,11H,10H2,1H3,(H,19,21) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IZLMGYGPBHXXSU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC(=C1)C(=O)NCC2=CC=C(S2)C(=O)C3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15NO2S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(5-benzoylthiophen-2-yl)methyl]-4-methylthiophene-2-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-((3-Bromobenzyl)thio)-2-(3,4-dimethylphenyl)pyrazolo[1,5-a]pyrazine](/img/structure/B2380402.png)
![N-(4-chlorophenyl)-2-[(2-piperidin-1-ylquinazolin-4-yl)thio]acetamide](/img/structure/B2380403.png)
![(4-(5,6-Dimethylbenzo[d]thiazol-2-yl)piperazin-1-yl)(isoxazol-5-yl)methanone](/img/structure/B2380405.png)
![8-((4-Fluorophenyl)sulfonyl)-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one](/img/structure/B2380406.png)
![N-(3,4-dimethoxyphenyl)-2-(oxo-8-(p-tolyl)pyrazolo[1,5-d][1,2,4]triazin-1-yl)acetamide](/img/structure/B2380407.png)
![ethyl [5-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1(2H)-yl]acetate](/img/structure/B2380411.png)
![ethyl 2-(8-(4-butylphenyl)-1,7-dimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate](/img/structure/B2380415.png)
![2-(4-chlorophenyl)-3-(4-methoxyphenyl)-5-(p-tolyl)dihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione](/img/structure/B2380417.png)
![N-[1-(4,5-dihydro-1,3-thiazol-2-ylamino)-3-methyl-1-oxobutan-2-yl]adamantane-1-carboxamide](/img/structure/B2380418.png)
![N-[(1-methyl-1H-indazol-6-yl)methyl]prop-2-enamide](/img/structure/B2380421.png)